2-Ethyl-5-(methylthio)phenol

• Molecular Formula: C9H12OS
• Molecular Weight: 168.26 g/mol
• IUPAC Name: 2-ethyl-5-methylsulfanylphenol
• InChI: InChI=1S/C9H12OS/c1-3-7-4-5-8(11-2)6-9(7)10/h4-6,10H,3H2,1-2H3
• InChI Key: QUBRTLAJIUYECK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(C=C1)SC)O

Description

2-Ethyl-5-(methylthio)phenol is a phenolic compound characterized by an ethyl group at the 2-position and a methylthio (-SCH₃) group at the 5-position of the phenol ring. This compound is implicated in specialized biological roles, particularly in plant-insect interactions. For instance, (methylthio)phenols are biosynthesized in the sepal tips of Caladenia crebra flowers to sexually deceive male wasp pollinators via volatile signaling . The ethyl substituent in 2-Ethyl-5-(methylthio)phenol likely enhances its hydrophobicity compared to simpler analogs, influencing its volatility and receptor-binding specificity in ecological contexts.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Ethyl-5-(methylthio)phenol can be achieved through several methods. One common approach involves the alkylation of 2-ethylphenol with methylthiol in the presence of a suitable catalyst. The reaction typically occurs under mild conditions, with the catalyst facilitating the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of 2-Ethyl-5-(methylthio)phenol may involve more efficient and scalable methods. These methods often utilize continuous flow reactors and advanced catalytic systems to ensure high yield and purity of the product. The choice of solvents, temperature, and pressure conditions are optimized to maximize the efficiency of the process.

Chemical Reactions Analysis

Types of Reactions

2-Ethyl-5-(methylthio)phenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones, depending on the oxidizing agent and conditions used.

Reduction: Reduction reactions can convert the methylthio group to a thiol group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like bromine or chlorine can be used for halogenation reactions, while nitration can be achieved using nitric acid.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiol derivatives.

Substitution: Halogenated or nitrated derivatives of the original compound.

Scientific Research Applications

2-Ethyl-5-(methylthio)phenol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals, including fragrances and flavoring agents.

Mechanism of Action

The mechanism by which 2-Ethyl-5-(methylthio)phenol exerts its effects depends on the specific application. In biological systems, it may interact with cellular targets such as enzymes or receptors, modulating their activity. The presence of the methylthio group can influence the compound’s reactivity and binding affinity, contributing to its overall biological activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Differences

The following table summarizes key structural features, sources, and applications of 2-Ethyl-5-(methylthio)phenol and related compounds:

Compound Name	Substituents	CAS Number	Source/Application	Key Differences
2-Ethyl-5-(methylthio)phenol	Ethyl (C₂H₅) at C2; Methylthio at C5	Not listed	Floral volatile (plant signaling)	Ethyl group enhances hydrophobicity; dual substituents enhance specificity
2-(Methylthio)phenol	Methylthio (-SCH₃) at C2	1073-29-6	Caladenia crebra floral tips	Lacks ethyl group; simpler structure
4-Hydroxy-3-(methylthio)benzaldehyde	Methylthio at C3; hydroxyl at C4; aldehyde at C1	Not listed	Caladenia crebra floral tips	Aldehyde functional group; distinct positioning
4-(Hydroxymethyl)-2-(methylthio)phenol	Methylthio at C2; hydroxymethyl (-CH₂OH) at C4	Not listed	Caladenia crebra floral tips	Polar hydroxymethyl group alters solubility
Phenol, 2-(methylthio)-	Methylthio at C2	1073-29-6	EPA-listed compound	No ethyl group; regulatory relevance

Key Research Findings

Ecological Specificity: In Caladenia crebra, 2-Ethyl-5-(methylthio)phenol and related (methylthio)phenols are restricted to sepal tips, where they function as precise chemical signals to attract a single wasp pollinator species (Campylothynnus flavopictus). This contrasts with broader-spectrum floral volatiles like β-citronellol, which are less taxon-specific .

Structural Impact on Bioactivity: The ethyl group in 2-Ethyl-5-(methylthio)phenol likely extends its carbon chain, increasing lipid solubility and volatility compared to 2-(methylthio)phenol. This modification may enhance its ability to permeate insect olfactory receptors . Methylthio positioning: Substitution at C5 (vs. C2 or C3 in analogs) creates steric and electronic variations that affect receptor binding. For example, 4-hydroxy-3-(methylthio)benzaldehyde includes an aldehyde group, enabling Schiff base formation with insect proteins .